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Compound of Interest

Compound Name: Isobutyl vinyl ether

Cat. No.: B089885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutyl vinyl ether (IBVE) is a colorless, flammable liquid with a characteristic ether-like odor.

It is a key monomer in the production of a variety of polymers and copolymers, particularly

polyvinyl ethers. These polymers find extensive applications in adhesives, coatings, lacquers,

and as plasticizers.[1] Its reactivity, driven by the electron-rich vinyl group, makes it a versatile

intermediate in organic synthesis. This guide provides a comprehensive overview of the

chemical properties, structure, and reactivity of isobutyl vinyl ether, along with generalized

experimental protocols for its synthesis and polymerization.

Chemical Structure and Identification
Isobutyl vinyl ether consists of an isobutyl group linked to a vinyl group through an ether

linkage. The IUPAC name for this compound is 1-(ethenyloxy)-2-methylpropane.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Vinyl isobutyl ether | C6H12O | CID 7992 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Isobutyl Vinyl Ether:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089885#isobutyl-vinyl-ether-chemical-properties-and-
structure]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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